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Compound of Interest

Compound Name: QM-FN-SO3

Cat. No.: B12385852 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for QM-FN-SO3 was not found during the

search. The following information is based on general best practices for handling and disposing

of research-grade chemicals with unknown hazard profiles. It is imperative to treat QM-FN-SO3
as a potentially hazardous substance and to consult with your institution's Environmental

Health and Safety (EHS) department for guidance specific to your location. This document is

not a substitute for a formal hazard assessment.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal procedures for the near-infrared (NIR)

aggregation-induced emission (AIE)-active probe, QM-FN-SO3. Adherence to these guidelines

is crucial for maintaining a safe laboratory environment.

Summary of Known Characteristics
While a comprehensive toxicological profile is not publicly available, the following physical and

chemical properties of QM-FN-SO3 have been compiled from various suppliers.[1][2] This

information is critical for safe handling and storage.
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Property Value

Molecular Weight 564.65 g/mol

Chemical Formula C29H25N4NaO3S2

Purity ≥95%

Solubility in DMSO Up to 50 mM

Solubility in Water Up to 20 mM

Excitation Maximum (λex) 488 nm

Emission Maximum (λem) 680 nm

Recommended Storage Store at -20°C

Experimental Protocol: Step-by-Step Disposal of
QM-FN-SO3
In the absence of a specific SDS, QM-FN-SO3 and all materials that have come into contact

with it must be treated as hazardous chemical waste. The following protocol outlines the

necessary steps for its safe disposal.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles

Hand Protection: Chemically resistant gloves (e.g., nitrile)

Body Protection: Laboratory coat

Disposal Procedure:

Waste Segregation: All waste contaminated with QM-FN-SO3 must be segregated from

general laboratory waste.

Solid Waste: Collect all contaminated solid materials, including personal protective

equipment (gloves, etc.), absorbent paper, and pipette tips, in a designated, leak-proof
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hazardous waste container. This container must be clearly labeled with "Hazardous

Waste" and the full chemical name: "QM-FN-SO3".

Liquid Waste: All solutions containing QM-FN-SO3, regardless of concentration or solvent,

must be collected in a sealed, clearly labeled hazardous waste container. The label must

include "Hazardous Waste," the chemical name "QM-FN-SO3," and a list of all solvents

present in the solution. Do not mix with other chemical waste streams unless compatibility

has been verified.

Sharps Waste: Any contaminated sharps, such as needles, syringes, or glass slides, must

be disposed of in a designated hazardous waste sharps container.

Waste Storage: Store all hazardous waste containers in a designated, well-ventilated, and

secure area. This area should be away from general laboratory traffic and clearly marked as

a hazardous waste storage area. Ensure all containers are tightly sealed to prevent leakage.

Waste Pickup and Disposal: Contact your institution's Environmental Health and Safety

(EHS) department to schedule a pickup for the hazardous waste. Follow all institutional

protocols for waste manifest documentation and handover.

Spill Decontamination: In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material and the spilled substance and place them in the designated

solid hazardous waste container. Decontaminate the spill area with a suitable laboratory

cleaning agent, and dispose of all cleaning materials as hazardous waste.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical such as QM-FN-SO3, particularly when a specific Safety Data Sheet is not

readily available.
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Disposal of QM-FN-SO3

Is a Safety Data Sheet (SDS) available?

Follow disposal instructions in Section 13 of the SDS.

Yes

Treat as hazardous waste.

No

Proper Disposal Complete

Identify Waste Type

Solid Waste Liquid Waste Sharps Waste

Collect in labeled solid hazardous waste container. Collect in labeled liquid hazardous waste container. Collect in labeled hazardous sharps container.

Store in designated secure area.

Arrange for EHS pickup.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of QM-FN-SO3.
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It is strongly recommended that all users of QM-FN-SO3 contact the vendor or manufacturer to

obtain a comprehensive Safety Data Sheet. This document will provide the most accurate and

detailed information regarding the potential hazards and proper handling and disposal

procedures for this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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